N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]ethanediamide

• IUPAC Name: N'-(1,3-benzodioxol-5-yl)-N-[(1,5-dimethylpyrrol-2-yl)methyl]oxamide
• InChI: InChI=1S/C16H17N3O4/c1-10-3-5-12(19(10)2)8-17-15(20)16(21)18-11-4-6-13-14(7-11)23-9-22-13/h3-7H,8-9H2,1-2H3,(H,17,20)(H,18,21)
• InChI Key: SYHVFVXQBYGURZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C)CNC(=O)C(=O)NC2=CC3=C(C=C2)OCO3
• Molecular Formula: C16H17N3O4
• Molecular Weight: 315.32 g/mol

Description

N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]ethanediamide, also known as BPAP, is a novel psychoactive compound that has gained significant attention in recent years. BPAP belongs to the class of compounds known as selective dopamine receptor agonists, which have been shown to have potential therapeutic applications in a range of neurological and psychiatric disorders.

Mechanism of Action

N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]ethanediamide acts as a selective agonist of dopamine D3 receptors, which are primarily localized in the mesolimbic and mesocortical pathways of the brain. These pathways are involved in the regulation of reward, motivation, and emotion, and are believed to be disrupted in a range of psychiatric disorders. By selectively activating D3 receptors, N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]ethanediamide may help to restore normal function in these pathways, leading to improvements in symptoms.
Biochemical and Physiological Effects:
N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]ethanediamide has been shown to have a range of biochemical and physiological effects, including the stimulation of dopamine release in the brain, the modulation of glutamate and GABA neurotransmission, and the activation of neurotrophic factors such as brain-derived neurotrophic factor (BDNF). These effects are believed to underlie the therapeutic potential of N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]ethanediamide in a range of neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]ethanediamide for lab experiments is its high selectivity for dopamine D3 receptors, which allows for more targeted and specific effects compared to other dopamine agonists. However, one limitation is the lack of long-term safety data, as N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]ethanediamide is a relatively new compound and has not yet been extensively tested in humans.

Future Directions

There are numerous future directions for research on N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]ethanediamide, including further investigation of its therapeutic potential in Parkinson's disease and other neurological disorders, as well as its potential applications in the treatment of psychiatric disorders such as depression and addiction. Additionally, research is needed to better understand the long-term safety and efficacy of N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]ethanediamide, as well as its potential interactions with other medications.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]ethanediamide has been the subject of extensive scientific research, with numerous studies investigating its potential therapeutic applications. One of the most promising areas of research involves the use of N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]ethanediamide in the treatment of Parkinson's disease, a neurodegenerative disorder characterized by the loss of dopamine-producing neurons in the brain. N-1,3-benzodioxol-5-yl-N'-[(1,5-dimethyl-1H-pyrrol-2-yl)methyl]ethanediamide has been shown to selectively activate dopamine D3 receptors, which are believed to play a key role in the regulation of motor function.